Cas no 1248165-22-1 (2-(Azidomethyl)-5-ethyl-1,3,4-oxadiazole)

• Product Name: 2-(Azidomethyl)-5-ethyl-1,3,4-oxadiazole
• CAS No: 1248165-22-1
• MF: C₅H₇N₅O
• MW: 153.141979455948
• CID: 5055573
• PubChem ID: 61375720
• Update Time: 2025-06-26

2-(Azidomethyl)-5-ethyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-5-ethyl-1,3,4-oxadiazole
• NE52342
• 2-(Azidomethyl)-5-ethyl-1,3,4-oxadiazole

• Inchi： 1S/C5H7N5O/c1-2-4-8-9-5(11-4)3-7-10-6/h2-3H2,1H3
• InChI Key： FNFONVOSPBGKBJ-UHFFFAOYSA-N
• SMILES： O1C(CN=[N+]=[N-])=NN=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: 1.5
• Topological Polar Surface Area: 53.3

Additional information on 2-(Azidomethyl)-5-ethyl-1,3,4-oxadiazole

Comprehensive Overview of 2-(Azidomethyl)-5-ethyl-1,3,4-oxadiazole (CAS No. 1248165-22-1): Properties, Applications, and Innovations

2-(Azidomethyl)-5-ethyl-1,3,4-oxadiazole (CAS No. 1248165-22-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique oxadiazole core, an azidomethyl functional group, and an ethyl substituent, making it a versatile building block for drug discovery and polymer chemistry. With the rise of click chemistry and bioorthogonal reactions, compounds like this are increasingly sought after for their ability to facilitate efficient molecular conjugation.

The structural attributes of 2-(Azidomethyl)-5-ethyl-1,3,4-oxadiazole enable its use in high-throughput screening and combinatorial chemistry. Researchers are particularly interested in its potential as a pharmacophore in antiviral and anticancer agents, aligning with the growing demand for novel therapeutics. Its azide group allows for seamless integration into bioconjugation strategies, a hot topic in targeted drug delivery systems. Recent studies highlight its role in developing PROTACs (Proteolysis-Targeting Chimeras), a breakthrough technology in degrading disease-causing proteins.

From a synthetic chemistry perspective, CAS No. 1248165-22-1 is valued for its stability and reactivity under mild conditions. It serves as a precursor for 1,2,3-triazole derivatives via CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition), a reaction widely adopted in biomaterial engineering. The compound’s compatibility with green chemistry principles—such as solvent-free reactions—resonates with the industry’s shift toward sustainable practices. Analysts note its emerging applications in fluorescent probes and bioimaging, addressing the need for non-invasive diagnostic tools.

Market trends indicate rising inquiries for 2-(Azidomethyl)-5-ethyl-1,3,4-oxadiazole from academic and industrial sectors, driven by its utility in peptide modification and small-molecule libraries. FAQs often focus on its storage conditions (recommended: -20°C under inert gas) and compatibility with common reagents. Notably, its low cytotoxicity profile makes it suitable for cell-based assays, a critical factor for drug candidate optimization.

Innovations leveraging this compound include smart polymers for controlled release and DNA-encoded libraries for hit identification. Its role in covalent inhibitor design is another area of exploration, particularly for kinase targets. As AI-driven drug discovery accelerates, the demand for structurally diverse scaffolds like oxadiazoles is expected to grow, positioning CAS 1248165-22-1 as a key player in next-generation therapeutics.